molecular formula C10H11BrN2 B8718000 3-Bromo-2-(propan-2-yl)pyrazolo[1,5-a]pyridine CAS No. 102064-43-7

3-Bromo-2-(propan-2-yl)pyrazolo[1,5-a]pyridine

Cat. No.: B8718000
CAS No.: 102064-43-7
M. Wt: 239.11 g/mol
InChI Key: SPYMZJBEXDIDJY-UHFFFAOYSA-N
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Description

3-Bromo-2-(propan-2-yl)pyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C10H11BrN2 and its molecular weight is 239.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

102064-43-7

Molecular Formula

C10H11BrN2

Molecular Weight

239.11 g/mol

IUPAC Name

3-bromo-2-propan-2-ylpyrazolo[1,5-a]pyridine

InChI

InChI=1S/C10H11BrN2/c1-7(2)10-9(11)8-5-3-4-6-13(8)12-10/h3-7H,1-2H3

InChI Key

SPYMZJBEXDIDJY-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=NN2C=CC=CC2=C1Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 50 g of 2-isopropylpyrazolo[1,5-a]pyridine in 300 ml of chloroform were added about 20 ml of bromine until the solution became faintly yellow under stirring and cooling to 5°-15° C. After the addition was completed, the mixture was stirred at room temperature for 30 minutes, then poured into aqueous 10% sodium bisulfite solution and extracted with chloroform. The chloroform layer was washed with aqueous 10% sodium hydroxide and then water, dried over anhydrous sodium sulfate, and concentrated in vacuo to give 75 g of crude 2-isopropyl-3-bromopyrazolo[1,5-a]pyridine, as colorless needles, mp 51°-52° C.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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